![molecular formula C21H18N6O4S B2923989 2-(5-amino-3-(methylthio)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(benzo[d][1,3]dioxol-5-yl)acetamide CAS No. 1020502-43-5](/img/structure/B2923989.png)
2-(5-amino-3-(methylthio)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(benzo[d][1,3]dioxol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(5-amino-3-(methylthio)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)-N-(benzo[d][1,3]dioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C21H18N6O4S and its molecular weight is 450.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Activity and Coordination Complexes
Research indicates that pyrazole-acetamide derivatives exhibit significant antioxidant activity. For instance, novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have been shown to present notable antioxidant properties, as determined by various assays such as DPPH, ABTS, and FRAP. These findings suggest the potential utility of similar structures in developing antioxidants or therapeutic agents targeting oxidative stress-related pathologies (Chkirate et al., 2019).
Antimicrobial Applications
The antimicrobial potential of compounds featuring the 1,3,4-oxadiazole core, akin to the structure of interest, has been documented. Synthesis and evaluation of new 2-amino-1,3,4-oxadiazole derivatives have shown significant activity against Salmonella typhi, highlighting the potential of these structures in developing new antimicrobial agents (Salama, 2020).
Anti-inflammatory and Analgesic Activities
Heterocyclic compounds such as 1,3,4-oxadiazole and pyrazole derivatives have been explored for their pharmacological potential, showing promising results in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Computational and pharmacological evaluations suggest that these compounds can effectively bind to targets like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical in the inflammatory response, underscoring their potential as leads for anti-inflammatory drugs (Faheem, 2018).
Potential in Cancer Therapy
The structural motifs present in the compound of interest are also found in molecules investigated for antitumor activities. Novel antitumor acetamide, pyrrole, and other derivatives containing biologically active pyrazole moieties have demonstrated efficacy against various cancer cell lines. This suggests that structurally related compounds, including the one , may have potential applications in cancer research and therapy, indicating a promising avenue for further investigation into their therapeutic efficacy (Alqasoumi et al., 2009).
properties
IUPAC Name |
2-[5-amino-3-methylsulfanyl-4-(3-phenyl-1,2,4-oxadiazol-5-yl)pyrazol-1-yl]-N-(1,3-benzodioxol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6O4S/c1-32-21-17(20-24-19(26-31-20)12-5-3-2-4-6-12)18(22)27(25-21)10-16(28)23-13-7-8-14-15(9-13)30-11-29-14/h2-9H,10-11,22H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCYFANVDPYBUTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NN(C(=C1C2=NC(=NO2)C3=CC=CC=C3)N)CC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.